Cas no 2138571-61-4 (tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate)

• Product Name: tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate
• CAS No: 2138571-61-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5941768
• PubChem ID: 165498465
• Update Time: 2025-06-11

tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate
• EN300-1159646
• 2138571-61-4

• Inchi： 1S/C14H25NO3/c1-5-10-6-7-12(16)8-11(10)9-15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： BKWPKUQYECRMDR-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)C(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate

Professional Introduction to Compound with CAS No. 2138571-61-4 and Product Name: tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate

The compound with the CAS number 2138571-61-4 and the product name tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group, which is known for its stability and role as a protecting group in organic synthesis, and a N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate moiety, which contributes to its pharmacological properties. This combination of functional groups makes it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. The N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate moiety, in particular, has been studied for its potential as an intermediate in the synthesis of bioactive molecules. Research has demonstrated that this structural motif can influence the pharmacokinetic and pharmacodynamic properties of compounds, making it valuable for designing drugs with improved efficacy and reduced side effects. The presence of the tert-butyl group further enhances the compound's stability, which is crucial for pharmaceutical applications where shelf life and chemical resistance are paramount.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of carbamate compounds exhibit inhibitory activity against various enzymes and receptors involved in pathophysiological processes. For instance, studies have shown that carbamate-based molecules can modulate enzyme activity associated with inflammation, pain, and neurodegenerative diseases. The specific arrangement of atoms in tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate may contribute to its ability to interact with biological targets in a way that traditional small molecules cannot. This specificity is key to developing drugs that are both effective and selective.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in modern organic synthesis. The introduction of the N-carbamate group into the molecular structure requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct complex molecules like this one with greater efficiency. These techniques not only improve the scalability of production but also allow for the creation of analogs with tailored properties for drug discovery purposes.

From a pharmaceutical perspective, the potential applications of tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate are vast. Its structural features suggest that it could be used as a lead compound for further derivatization to develop new therapeutic agents. For example, modifications to the 2-ethyl-5-oxocyclohexyl moiety might enhance its solubility or improve its bioavailability, while changes to the tert-butyl group could alter its metabolic stability. Such flexibility makes this compound an attractive starting point for medicinal chemists seeking to develop novel drugs.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling techniques can predict how tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate interacts with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials. Additionally, computational studies can help identify potential side effects or toxicities associated with the compound, ensuring that only the most promising candidates proceed to further testing.

In conclusion, tert-butyl N-[(2-ethyl-5-oxocyclohexyl)methyl]carbamate (CAS No. 2138571-61-4) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges. The combination of synthetic innovation, computational modeling, and biological testing will be essential in realizing their full therapeutic potential.